Cas no 172612-67-8 (1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene)

• Product Name: 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene
• CAS No: 172612-67-8
• MF: C₂₉H₂₂F₆S₂
• MW: 548.605406284332
• MDL: MFCD08276285
• CID: 111529
• PubChem ID: 87558597
• Update Time: 2025-07-02

1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene (purified by sublimation)
• 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene
• 3-[2-(2,4-dimethyl-5-phenylthiophen-3-yl)-3,3,4,4,5,5-hexafluorocyclopenten-1-yl]-2,4-dimethyl-5-phenylthiophene
• B5604
• B2629
• 1,2-bis(2,4-dimethyl-5-phenyl-3-thienyl)perfluorocyclopentene
• 3,3'-(Hexafluorocyclopentene-1,2-diyl)bis(2,4-dimethyl-5-phenylthiophene)
• Thiophene,3,3'-(3,3,4,4,
• T70421
• SCHEMBL1043494
• 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene, 98%
• MFCD08276285
• 4,4'-(Perfluorocyclopent-1-ene-1,2-diyl)bis(3,5-dimethyl-2-phenylthiophene)
• CS-0373753
• DYZAFEDVNIEMEL-UHFFFAOYSA-N
• DTXSID60443914
• 3-[2-(2,4-DIMETHYL-5-PHENYLTHIOPHEN-3-YL)-3,3,4,4,5,5-HEXAFLUOROCYCLOPENT-1-EN-1-YL]-2,4-DIMETHYL-5-PHENYLTHIOPHENE
• A927351
• AKOS015842113
• 172612-67-8
• hexafluoro-1-cyclopenten
• 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-

• MDL： MFCD08276285
• Inchi： 1S/C29H22F6S2/c1-15-21(17(3)36-25(15)19-11-7-5-8-12-19)23-24(28(32,33)29(34,35)27(23,30)31)22-16(2)26(37-18(22)4)20-13-9-6-10-14-20/h5-14H,1-4H3
• InChI Key： DYZAFEDVNIEMEL-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=C(C)C(=C1C)C1C(C(C(C=1C1=C(C)SC(C2C=CC=CC=2)=C1C)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 548.10700
• Monoisotopic Mass: 548.10671202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9
• Topological Polar Surface Area: 56.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.379
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 536.037°C at 760 mmHg
• Flash Point: 277.985°C
• Refractive Index: 1.605
• PSA: 56.48000
• LogP: 10.20750
• Solubility: Not determined

1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene

Professional Introduction to Compound with CAS No. 172612-67-8 and Product Name: 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene

Compound with the CAS number 172612-67-8 and the product name 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene represents a significant advancement in the field of specialized organic chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential applications in pharmaceuticals and materials science. The molecular architecture of this compound incorporates several key structural motifs that contribute to its distinctive chemical properties and reactivity.

The presence of hexafluoro-substituents in the cyclopentene ring is a notable feature of this molecule. These fluorine atoms introduce significant electronic and steric effects that can influence the compound's solubility, stability, and interaction with biological targets. The thienyl groups further enhance the molecular complexity by providing a sulfur-rich environment that can participate in various chemical transformations. Specifically, the 2,4-dimethyl-5-phenyl substituents on the thienyl rings contribute to the overall hydrophobicity and electronic distribution of the molecule.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated heterocycles in drug design. Compounds containing hexafluoro-substituents often exhibit enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. This property is particularly valuable in the development of pharmaceuticals where prolonged circulation and targeted action are desired. The thienyl-based scaffolds have also been extensively studied for their role in modulating biological pathways due to their ability to interact with enzymes and receptors.

In terms of synthetic chemistry, the preparation of 1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene involves a multi-step process that requires precise control over reaction conditions. The introduction of hexafluoro-substituents into the cyclopentene ring typically requires specialized fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the thienyl groups with dimethyl and phenyl substituents further complicates the synthetic route but also enhances the compound's structural diversity.

The potential applications of this compound are vast and span across multiple disciplines. In pharmaceutical research, it serves as a valuable scaffold for developing novel therapeutic agents. The unique combination of electronic and steric effects provided by its structure makes it an attractive candidate for designing molecules with specific biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes or interacting with cellular receptors in ways that could lead to new treatments for various diseases.

Beyond pharmaceuticals, this compound has implications in materials science as well. The presence of fluorine atoms can improve thermal stability and chemical resistance, making it suitable for use in advanced polymers or coatings. Additionally, the thienyl groups can be exploited for their electronic properties in organic semiconductors or optoelectronic devices. The versatility of this molecular framework allows for extensive modifications that can tailor its properties for specific applications.

Current research efforts are focused on exploring new synthetic methodologies to optimize the production of this compound. Advances in catalytic systems and green chemistry principles are being leveraged to develop more efficient and sustainable synthetic routes. Furthermore, computational studies are being conducted to predict the behavior of this compound under various conditions and to guide experimental design.

The impact of this compound on future scientific endeavors is significant. Its unique structural features offer a rich ground for innovation in both academia and industry. As more researchers delve into understanding its properties and potential applications, new possibilities will continue to emerge. The development of novel derivatives and analogs will further expand its utility across different fields.

In conclusion,1,2-Bis(2,4-dimethyl-5-phenyl-3-thienyl)-3,3,4,4,5,5-hexafluoro-1-cyclopentene represents a remarkable achievement in synthetic chemistry with far-reaching implications. Its complex structure and multifaceted properties make it a cornerstone in ongoing research efforts aimed at developing next-generation pharmaceuticals and advanced materials. As scientific understanding progresses，this compound will undoubtedly play a pivotal role in shaping future advancements across multiple disciplines.